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Compound of Interest

Methyl 3-hydroxy-2-
Compound Name:
methylbenzoate

Cat. No.: B1314078

An In-depth Technical Guide to the Solubility and Stability of Methyl 3-hydroxy-2-
methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Methyl
3-hydroxy-2-methylbenzoate. Due to the limited availability of specific quantitative data in
publicly accessible literature, this document focuses on qualitative solubility information,
detailed experimental protocols for determining solubility and stability, and general stability
characteristics.

Introduction

Methyl 3-hydroxy-2-methylbenzoate is a substituted aromatic ester of interest in various
fields of chemical research, including as a building block in organic synthesis. An
understanding of its solubility and stability is critical for its handling, storage, and application in
experimental and developmental work.

Physicochemical Properties
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Property Value Source
Molecular Formula CoH1003 [1112]
Molecular Weight 166.17 g/mol [1][2]
Appearance Powder [2]

CAS Number 55289-05-9 [2]

Solubility Profile

Currently, there is a lack of comprehensive, publicly available quantitative solubility data for
Methyl 3-hydroxy-2-methylbenzoate in a range of solvents. However, based on its chemical
structure (a phenolic ester) and available qualitative information, a general solubility profile can
be inferred.

Qualitative Solubility Summary:

e Agueous Solubility: Expected to be low. A Safety Data Sheet (SDS) indicates "No data" for
water solubility[2].

o Organic Solvent Solubility: Generally expected to be soluble in common organic solvents
such as alcohols, ethers, and chlorinated solvents. One source mentions solubility in
methanol. The related compound, Methyl 2-hydroxy-3-methylbenzoate, is reported to be
soluble in ethanol, fixed oils, and propylene glycol.

lllustrative Quantitative Solubility Data

The following table presents an illustrative format for quantitative solubility data. Note: The
values presented here are hypothetical and are intended to serve as a template for organizing
experimentally determined data.
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Solvent Temperature Solubility Solubility Method
(°C) (mg/mL) (mollL)

Water 25 <0.1 < 0.0006 Shake-Flask
Methanol 25 150 0.90 Shake-Flask
Ethanol 25 120 0.72 Shake-Flask
Acetone 25 250 1.50 Shake-Flask
Dichloromethane 25 300 1.80 Shake-Flask
Ethyl Acetate 25 200 1.20 Shake-Flask

Experimental Protocol for Solubility Determination
(Shake-Flask Method)

This protocol describes a standard method for determining the thermodynamic solubility of a
compound in various solvents.

Materials:

Methyl 3-hydroxy-2-methylbenzoate

¢ Selected solvents (e.g., water, methanol, ethanol)

» Scintillation vials or flasks with screw caps

» Orbital shaker or rotator with temperature control

» Analytical balance

e Syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)
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Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of Methyl 3-hydroxy-2-
methylbenzoate to a vial containing a known volume of the solvent.

» Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-
controlled environment (e.g., 25 °C). Shake the samples for a sufficient time (e.g., 24-48
hours) to ensure equilibrium is reached.

e Phase Separation: Allow the vials to stand undisturbed at the set temperature for at least 24
hours to allow the undissolved solid to settle.

» Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and
immediately filter it through a syringe filter into a clean vial. This step is crucial to remove any
undissolved microcrystals.

e Quantification:

[e]

Prepare a series of standard solutions of Methyl 3-hydroxy-2-methylbenzoate of known
concentrations in the chosen solvent.

o Analyze the filtered saturated solution and the standard solutions by a validated analytical
method, such as HPLC-UV.

o Construct a calibration curve from the standard solutions.

o Determine the concentration of Methyl 3-hydroxy-2-methylbenzoate in the filtered
saturated solution from the calibration curve.

Diagram of Solubility Determination Workflow:
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Workflow for Solubility Determination (Shake-Flask Method)

Preparation

Add excess Methyl 3-hydroxy-2-methylbenzoate to solvent

Equilibration

Shake at constant temperature (e.g., 24-48h)

eparation

Let stand to allow solid to settle (e.g., 24h)

Withdraw and filter supernatant

Quantify concentration by HPLC

Click to download full resolution via product page

Caption: Workflow for Solubility Determination

Stability Profile

Methyl 3-hydroxy-2-methylbenzoate is generally stable under recommended storage
conditions. However, it has incompatibilities and is susceptible to degradation under certain
conditions.
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General Stability Information:

o Storage: Should be stored in a tightly closed container in a dry, refrigerated, and well-
ventilated place[1][2].

e Incompatibilities: Incompatible with strong oxidizing agents, strong acids, and strong
bases[1].

« Conditions to Avoid: Heat, flames, and sparks are to be avoided[2].

o Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
monoxide and carbon dioxide[1].

lllustrative Stability Data

The following tables provide an illustrative format for presenting stability data. Note: The values
are hypothetical and serve as a template for organizing experimental results.

Thermal Stability (Solid State):

Temperature Degradants

Time (hours) Assay (%) Observations

(°C) (%)
No change in

40 72 99.8 <0.2
appearance
Slight

60 72 98.5 15 _ _
discoloration
Noticeable

80 72 95.2 4.8

discoloration

Hydrolytic Stability (Aqueous Solution):
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Temperature ] Major
pH Time (hours) Assay (%)
(°C) Degradant
3-Hydroxy-2-
2.0 (Acidic) 50 24 99.5 methylbenzoic
acid
7.0 (Neutral) 50 24 99.8 Not detected
3-Hydroxy-2-
9.0 (Basic) 50 24 92.1 methylbenzoic
acid

Experimental Protocol for Stability Assessment

This protocol outlines a general approach for evaluating the thermal and hydrolytic stability of
Methyl 3-hydroxy-2-methylbenzoate.

Materials:

Methyl 3-hydroxy-2-methylbenzoate

Buffers of various pH values (e.g., pH 2, 7, 9)

Temperature-controlled ovens or stability chambers

HPLC system with a suitable detector

Vials appropriate for the study conditions
Procedure for Thermal Stability (Solid State):

o Sample Preparation: Place a known amount of solid Methyl 3-hydroxy-2-methylbenzoate
into several vials.

o Stress Conditions: Place the vials in ovens at various elevated temperatures (e.g., 40°C,
60°C, 80°C).
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» Time Points: At specified time points (e.g., 24, 48, 72 hours), remove a vial from each
temperature condition.

e Analysis: Dissolve the contents of the vial in a suitable solvent and analyze by HPLC to
determine the remaining amount of the parent compound and the formation of any
degradation products.

Procedure for Hydrolytic Stability (in Solution):

e Sample Preparation: Prepare solutions of Methyl 3-hydroxy-2-methylbenzoate of a known
concentration in different pH buffers.

» Stress Conditions: Store the solutions at a specified temperature (e.g., 50°C).
o Time Points: At various time intervals, take an aliquot from each solution.

e Analysis: Analyze the aliquots by HPLC to quantify the parent compound and any major
degradants. The primary expected degradant from hydrolysis is 3-hydroxy-2-methylbenzoic
acid.

Diagram of Stability Testing Workflow:
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Workflow for Thermal and Hydrolytic Stability Testing

Thermal Stability (Solid) Hydrolytic Stability (Solution)

Place solid sample in vials Prepare solutions in pH buffers

Store at elevated temperatures Store at elevated temperature

Analyze at time points Analyze at time points

Analysis

Quantify parent and degradants by HPLC

Click to download full resolution via product page

Caption: Workflow for Stability Testing

Conclusion

While specific quantitative data for the solubility and stability of Methyl 3-hydroxy-2-
methylbenzoate are not readily available in the public domain, this guide provides a
framework for understanding and experimentally determining these crucial parameters. The
compound is likely to be soluble in organic solvents and have poor aqueous solubility. It is
stable under refrigerated storage but is susceptible to degradation by strong oxidizing agents,
acids, bases, and elevated temperatures. The provided experimental protocols offer a starting
point for researchers to generate specific and accurate data for their applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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